

Erdosteine's Impact on Quality of Life: Clinical Data

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Erdosteine

CAS No.: 84611-23-4

Cat. No.: S527361

[Get Quote](#)

The table below summarizes key findings from a 12-month clinical trial (the RESTORE study) that investigated the effect of adding **Erdosteine** to usual COPD maintenance therapy [1].

Outcome Measure	Patient Group	Result with Erdosteine	Result with Placebo	Statistical Significance (P-value)
Patients experiencing ≥ 1 exacerbation	GOLD 2 (Moderate)	43 of 126 (34.1%)	62 of 128 (48.4%)	Not explicitly stated (Fewer events reported)
Duration of corticosteroid treatment (days)	GOLD 2 (Moderate, moderate-to-severe exacerbations)	11.4 days	13.3 days	P = 0.043
Patients requiring antibiotics	GOLD 2 (Moderate, moderate-to-severe exacerbations)	71.4%	85.8%	P < 0.001
Health-Related Quality of Life (SGRQ Total Score)	GOLD 2 (Moderate, patients who exacerbated)	Significant improvement from baseline	Worsening or less improvement	P < 0.05 (vs. placebo)

Outcome Measure	Patient Group	Result with Erdosteine	Result with Placebo	Statistical Significance (P-value)
Subjective Disease Severity (Patient-rated)	GOLD 2 (Moderate, patients who exacerbated)	Significant improvement from baseline	Worsening or less improvement	P < 0.05 (vs. placebo)
Health-Related Quality of Life & Symptoms	GOLD 3 (Severe)	No significant differences	No significant differences	Not Significant

Key Conclusions from the Data:

- **Efficacy in Moderate COPD:** The data strongly suggests that **Erdosteine** provides the most significant quality of life benefits for COPD patients with **moderate (GOLD 2) airflow limitation** [1]. The reduction in exacerbations and need for additional medications like corticosteroids and antibiotics directly contributes to improved patient well-being.
- **Limited Efficacy in Severe COPD:** The benefits were not observed in patients with severe (GOLD 3) airflow limitation, indicating that the drug's effectiveness may depend on disease stage [1].

Experimental Protocols from Key Studies

To evaluate the evidence, it's important to understand how the key data was generated.

1. Primary Source (RESTORE Study - COPD Quality of Life) [1]

- **Study Design:** A Phase III, multinational, randomized, double-blind, placebo-controlled trial.
- **Participants:** 467 COPD outpatients with moderate or severe airflow limitation and a history of ≥ 2 exacerbations in the previous year.
- **Intervention:** **Erdosteine** (300 mg twice daily) or placebo added to usual maintenance therapy for 12 months.
- **Outcome Measures:**
 - **Exacerbations:** Defined as a worsening of symptoms requiring a change in medication. Severity was graded (mild, moderate, severe).
 - **Health-Related Quality of Life (HRQoL):** Measured using the **St. George's Respiratory Questionnaire (SGRQ)**. A change of ≥ 4 points is considered clinically significant.
 - **Subjective Severity:** Assessed using a 5-point scale (0-4) by both patients and physicians.

2. Supporting Study (Acute Bronchitis Symptom Relief) [2]

- **Study Design:** A randomized, double-blind, non-inferiority trial comparing HL-301 (an herbal preparation) to **Erdosteine**.
- **Participants:** Adults with acute bronchitis.
- **Intervention:** **Erdosteine** (300 mg three times daily) for 7 days.
- **Outcome Measure:** Change in **Bronchitis Severity Score (BSS)**, which combines five symptoms (cough, sputum, dyspnea, chest pain, wheezing) on a 0-4 scale. This study demonstrates **Erdosteine**'s use as an active comparator and its efficacy in relieving acute symptoms.

Proposed Mechanisms for Quality of Life Improvement

Erdosteine's benefits are linked to its multi-faceted pharmacological actions. The diagram below illustrates how these mechanisms may contribute to improving a patient's quality of life.

*Diagram: Proposed multi-modal mechanisms of **Erdosteine** leading to quality of life improvement.*

The mechanistic data is supported by the following experimental evidence:

- **Antioxidant & Anti-inflammatory:** Experimental research indicates **Erdosteine** prevents free radical accumulation, increases protective cellular mechanisms, and reduces pro-inflammatory cytokines like IL-6 and IL-8 [3] [4].
- **NGF/TrkA Inhibition (Potential Analgesia):** *In silico* and *in vitro* studies show **Erdosteine** and its metabolite Met-1 bind to the TrkA receptor, inhibiting its activation by Nerve Growth Factor (NGF). This suggests a potential non-opioid mechanism for reducing pain, which could significantly impact quality of life [5].

Limitations and Gaps in Available Data

For a comprehensive "Comparison Guide," please note the following limitations based on the current search results:

- **No head-to-head data** against other mucolytics (e.g., N-acetylcysteine) specifically on quality of life endpoints.
- **Lack of quantitative data** for other alternatives, making a structured comparison table with multiple drugs impossible.
- **Population-specific effects** are crucial; the benefits are most clearly demonstrated in **moderate COPD**, not severe COPD.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. The Effect of Maintenance Treatment with Erdosteine on ... [pmc.ncbi.nlm.nih.gov]
2. Efficacy and safety of HL-301 compared with erdosteine in ... [pmc.ncbi.nlm.nih.gov]
3. An overview of erdosteine antioxidant activity in ... [sciencedirect.com]
4. Late Breaking Abstract - Erdosteine and its metabolite MET-1 ... [publications.ersnet.org]
5. Interaction of Erdosteine with TrkA Signaling Pathways [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Erdosteine's Impact on Quality of Life: Clinical Data]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b527361#erdosteine-quality-of-life-improvement-data>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com